Cas no 1417355-45-3 (2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid)

• Product Name: 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid
• CAS No: 1417355-45-3
• MF: C₁₂H₂₁N₃O₅
• MW: 287.31224322319
• MDL: MFCD24849100
• CID: 4699076
• Update Time: 2025-10-30

2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(tert-butoxycarbonyl)piperidin-4-yl]carbonyl}hydrazinecarboxylic acid
• 2-(1-(tert-Butoxycarbonyl)piperidine-4-carbonyl)hydrazinecarboxylic acid
• 2-([1-(tert-Butoxycarbonyl)piperidin-4-yl]carbonyl)hydrazinecarboxylic acid
• T5584
• 1,4-piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) ester, 4-(2-carboxyhydrazide)
• 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid

• MDL： MFCD24849100
• Inchi： 1S/C12H21N3O5/c1-12(2,3)20-11(19)15-6-4-8(5-7-15)9(16)13-14-10(17)18/h8,14H,4-7H2,1-3H3,(H,13,16)(H,17,18)
• InChI Key： GATPALBPYIASPA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(NNC(=O)O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Topological Polar Surface Area: 108

Additional information on 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid

Research Briefing on 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid (CAS: 1417355-45-3)

The compound 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid (CAS: 1417355-45-3) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of novel protease inhibitors and other bioactive molecules. Its structural features, including the tert-butoxycarbonyl (Boc) protecting group and the hydrazinecarboxylic acid moiety, make it a versatile building block for medicinal chemistry. Researchers have successfully incorporated it into peptide mimetics and small-molecule libraries targeting enzymes such as cathepsins and viral proteases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid through a four-step process with an overall yield of 68%. The researchers emphasized the compound's stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirmed the purity and structural integrity of the final product.

In biological evaluations, derivatives of this compound have shown promising activity against several disease targets. A recent patent application (WO2023056789) describes its use in developing novel anticancer agents that modulate the PI3K/AKT/mTOR pathway. The hydrazide functionality appears crucial for binding to the target proteins, as demonstrated by molecular docking studies and X-ray crystallography of protein-ligand complexes.

The safety profile of 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid has been investigated in preliminary toxicology studies. While the compound itself shows low acute toxicity (LD50 > 2000 mg/kg in rodent models), researchers caution about potential sensitization effects observed in some in vitro assays. Proper handling procedures, including the use of personal protective equipment, are recommended when working with this chemical.

Looking forward, the pharmaceutical industry shows growing interest in this compound as evidenced by recent collaborations between academic institutions and biotech companies. Its application extends beyond traditional small-molecule drugs to include PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. Further structure-activity relationship studies are needed to fully exploit its potential in drug design.

In conclusion, 2-{1-(tert-Butoxycarbonyl)piperidin-4-ylcarbonyl}hydrazinecarboxylic acid represents a valuable chemical entity with diverse applications in medicinal chemistry. The compound's synthetic accessibility, structural versatility, and biological relevance position it as an important tool for future drug discovery efforts. Continued research will likely uncover additional therapeutic applications and optimize its use in pharmaceutical development.